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Compound of Interest

Compound Name: 2-Chloro-6-iodopyridin-3-amine
CAS No.: 1032507-20-2
Cat. No.: B581208
Get Quote
. J

Executive Safety Directive

Immediate Action Required: Treat 2-Chloro-6-iodopyridin-3-amine as a Halogenated Toxic
Organic.

Unlike standard organic intermediates, this compound carries a dual-halogen load (Chlorine
and lodine) on a pyridine ring. Improper disposal into standard non-halogenated waste streams
will result in the release of corrosive acid gases (HCl and HI) during incineration, damaging
facility scrubbers and violating EPA/RCRA compliance.

Critical Safety Profile:
e Primary Hazard: Acute Toxicity (Oral/Dermal) & Severe Irritant.
+ Waste Classification: Halogenated Organic Waste (Segregation Mandatory).

» Incompatibility: Strong Oxidizers, Acid Chlorides, Chloroformates (Risk of exothermic
runaway).
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Chemical Profile & Hazard Assessment

Understanding the physicochemical properties is the first step in a self-validating safety

protocol.

Property

Specification

Operational Implication

Chemical Name

2-Chloro-6-iodopyridin-3-amine

Official shipping/manifest

name.

Use for waste manifesting and

CAS Number 1032507-20-2 , _
inventory tracking.
High molecular weight due to
lodine; heavy metal waste
Formula / MW CsHaClIIN2 / 254.46 g/mol

protocols do not apply, but

halogen protocols do.

Physical State

Solid (Light brown/off-white)

Dust inhalation risk; requires
N95 or P100 respiratory

protection during weighing.

Do not mix with strong acids in

Acidity/Basicity Weak Base (Pyridine amine) waste containers (exothermic
salt formation).
H302 (Harmful if swallowed),
) H315 (Skin Irritant), H319 (Eye
GHS Signal WARNING / DANGER

Irritant), H335 (Resp.[1]
[rritant).

The Disposal Workflow (Step-by-Step)

This protocol utilizes a "Source-to-Stream" logic. You must validate the state of the chemical

(Solid vs. Solution) before selecting the waste stream.

Phase 1: Pre-Disposal Stabilization

Goal: Render the material safe for transport to the central accumulation area.
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e Quenching (If in reaction mixture):

o If the amine is unreacted in a reaction mixture containing oxidizers or active halides,
guench carefully with water or mild buffer to destroy reactive species before bottling.

o Self-Validation Check: Measure pH. Ensure pH is between 6-9 to prevent acid/base
catalysis in the waste drum.

e Solid Waste Packaging:
o Do not sweep loose powder into a general trash bin.
o Collect solids in a sealable wide-mouth jar (HDPE or Glass).

o Label as "Solid Waste: Toxic, Halogenated Organics."

Phase 2: Waste Stream Segregation

The Causality: We segregate halogens because their thermal destruction requires specific
temperatures and exhaust scrubbing to prevent the formation of Dioxins and corrosive acids.

o Stream A (Incorrect): Non-Halogenated Solvents (Acetone, Ethanol, Toluene).

o Risk:[2][3][4] If 2-Chloro-6-iodopyridin-3-amine enters this stream, it contaminates the
entire drum, forcing the disposal vendor to reclassify 55 gallons of fuel-blending waste as

high-cost incineration waste.
o Stream B (Correct): Halogenated Organics (DCM, Chloroform, lodinated compounds).

o Action: Dissolve small residues in Dichloromethane (DCM) or dispose of the solid
container directly into the Halogenated Solids drum.

Phase 3: Labeling & Manifesting

Every container must carry a hazardous waste tag with the following specific data:

o Constituents: 2-Chloro-6-iodopyridin-3-amine (Write out full name; do not use
abbreviations).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://datasheets.scbt.com/sc-357302.pdf
https://www.spectrumchemical.com/media/sds/B2271_AGHS.pdf
https://downloads.regulations.gov/EPA-R01-RCRA-2019-0617-0006/content.pdf
https://www.benchchem.com/product/b581208/docs?utm_src=pdf-body#proper-disposal-procedures-2-chloro-6-iodopyridin-3-amine
https://www.benchchem.com/product/b581208/docs?utm_src=pdf-body#proper-disposal-procedures-2-chloro-6-iodopyridin-3-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581208?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

e Hazards Marked: Toxic, Irritant.

Visual Decision Logic (Workflow)

The following diagram illustrates the critical decision points for disposing of this compound.
Note the strict separation from Oxidizers and Acids.

Waste: 2-Chloro-6-iodopyridin-3-amine

Physical State?

Dissolved

Solid / Powder Solution / Mother Liquor

Co-Solvents?

Solvent is Non-Halo

y

Double Bag or
Sealable Jar

Solvent is Halo

Non-Halogenated Halogenated
(Acetone, MeOH) (DCM, Chloroform)

Must upgrade to
Halo Stream due to solute

Stream: HALOGENATED ORGANIC WASTE

(High Temp Incineration)

STOP: Do not mix with

Acids or Oxidizers
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Click to download full resolution via product page

Figure 1: Decision tree ensuring halogenated load is correctly routed to high-temperature
incineration streams.

Emergency Contingencies

Trustworthiness is built on preparedness. Anticipate failure modes.

Scenario A: Benchtop Spill (Solid)

Evacuate: Clear the immediate area of personnel.

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and an N95 respirator (dust
hazard).

o Contain: Cover with a damp paper towel to prevent dust generation.

o Clean: Scoop up material. Wipe area with a soap/water solution (amines are basic; mild
soap helps solubilize).

o Disposal: Place all cleanup materials into the Halogenated Solid Waste bin.
Scenario B: Skin Exposure

o Drench: Immediately wash with soap and copious water for 15 minutes. lodine compounds
can stain and absorb; rapid dilution is key.

o Assess: If redness or burning persists, seek medical attention. Provide the SDS to the
physician (highlighting the halogenated pyridine structure).

Regulatory & Compliance Context

o EPA Waste Code: This material is generally not P-listed or U-listed (unless pure commercial
grade discarded, check local listings). It is regulated as Characteristic Hazardous Waste due
to toxicity and halogen content.

e DOT Shipping (Waste):
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UN Number: UN 2811

[e]

(¢]

Proper Shipping Name: Toxic solids, organic, n.o.s. (2-Chloro-6-iodopyridin-3-amine)

Class: 6.1

[¢]

[¢]

Packing Group: I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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